5-methyl-6-(m-nitrophenyl)-3(2H)-pyridazinone

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 4-methyl-3-(3-nitrophenyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C11H9N3O3/c1-7-5-10(15)12-13-11(7)8-3-2-4-9(6-8)14(16)17/h2-6H,1H3,(H,12,15)
• InChI Key: CDDNEPVRXGLCQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NN=C1C2=CC(=CC=C2)[N+](=O)[O-]

Description

5-methyl-6-(m-nitrophenyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 24.9 g. portion of 4,5-dihydro-5-methyl-6-(m-nitrophenyl)-3(2H)-pyridazinone (prepared as described in Example 9 of U.S. Pat. No. 3,822,260) is dissolved in 200 ml. of warm stirred acetic acid. A 19.2 g. (6.2 ml.) portion of bromine, dissolved in 50 ml. of acetic acid is added dropwise over a 15 minute period. After an additional 20 minutes of warming to expel the HBr, the reaction mixture is poured into crushed ice. The resulting solid is recovered by filtration and washed with large amounts of water. The solid is dried yielding 5-methyl-6-(m-nitrophenyl)-3(2H)-pyridazinone as a cream colored solid.